YL-0919

• CAS No.: 1339058-04-6
• Product Name: YL-0919
• Molecular Formula: C18H23ClN2O2
• Molecular Weight: 334.844
• IUPAC Name: 1-[(1-benzyl-4-hydroxypiperidin-4-yl)methyl]pyridin-2-one;hydrochloride
• Standard InChI: InChI=1S/C18H22N2O2.ClH/c21-17-8-4-5-11-20(17)15-18(22)9-12-19(13-10-18)14-16-6-2-1-3-7-16;/h1-8,11,22H,9-10,12-15H2;1H
• Standard InChIKey: OXILSFMNCPZGAH-UHFFFAOYSA-N
• SMILES: C1CN(CCC1(CN2C=CC=CC2=O)O)CC3=CC=CC=C3.Cl
• Appearance: Solid powder
• Description: YL-0919 is a novel 5-HT1A receptor agonist and selective serotonin reuptake inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: YL-0919, YL 0919, YL0919
• Reference: 1: Zhang LM, Wang XY, Zhao N, Wang YL, Hu XX, Ran YH, Liu YQ, Zhang YZ, Yang RF, Li YF. Neurochemical and behavioural effects of hypidone hydrochloride (YL-0919): a novel combined selective 5-HT reuptake inhibitor and partial 5-HT(1A) agonist. Br J Pharmacol. 2017 May;174(9):769-780. doi: 10.1111/bph.13675. Epub 2017 Mar 21. PubMed PMID: 27882537; PubMed Central PMCID: PMC5386994.; 2: Qin JJ, Chen HX, Zhao N, Yuan L, Zhang YZ, Yang RF, Zhang LM, Li YF. The role of activation of the 5-HT1A receptor and adenylate cyclase in the antidepressant-like effect of YL-0919, a dual 5-HT1A agonist and selective serotonin reuptake inhibitor. Neurosci Lett. 2014 Oct 17;582:104-8. doi: 10.1016/j.neulet.2014.09.009. Epub 2014 Sep 8. PubMed PMID: 25220701.; 3: Chen HX, Jin ZL, Zhang LM, Xue R, Xu XD, Zhao N, Qiu ZK, Wang XW, Zhang YZ, Yang RF, Li YF. Antidepressant-like activity of YL-0919: a novel combined selective serotonin reuptake inhibitor and 5-HT1A receptor agonist. PLoS One. 2013 Dec 18;8(12):e83271. doi: 10.1371/journal.pone.0083271. eCollection 2013. PubMed PMID: 24367588; PubMed Central PMCID: PMC3867442.
• PubChem Compound: 122412736
• Last Modified: Dec 05 2021